2-(2,5-dimethylphenyl)-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)acetamide

Specification

• CAS No.: 921809-96-3
• Molecular Formula: C19H17N3OS2
• Molecular Weight: 367.49
• IUPAC Name: 2-(2,5-dimethylphenyl)-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C19H17N3OS2/c1-10-4-5-11(2)13(8-10)9-16(23)22-19-21-14-6-7-15-17(18(14)25-19)20-12(3)24-15/h4-8H,9H2,1-3H3,(H,21,22,23)
• Standard InChI Key: PETXMAJFXDZWBW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)CC(=O)NC2=NC3=C(S2)C4=C(C=C3)SC(=N4)C

Introduction

2-(2,5-dimethylphenyl)-N-(7-methyl-13thiazolo[5,4-e]13benzothiazol-2-yl)acetamide is a complex organic compound belonging to the thiazole and benzothiazole family. This compound has garnered attention in medicinal chemistry due to its potential biological activities, which are attributed to its unique molecular structure. The compound features a thiazole ring fused with a benzothiazole moiety, indicating its potential for diverse pharmacological applications.

Structural Components

• Thiazole Ring: Known for its biological activity, particularly in antimicrobial and anticancer applications.

• Benzothiazole Moiety: Contributes to the compound's potential pharmacological properties.

• Acetamide Group: Common in many biologically active compounds, often involved in interactions with enzymes or receptors.

Biological Activities and Potential Applications

Compounds similar to 2-(2,5-dimethylphenyl)-N-(7-methyl-thiazolo[5,4-e]benzothiazol-2-yl)acetamide have shown significant biological activities, including:

• Antimicrobial Activity: Thiazole and benzothiazole derivatives have been studied for their effectiveness against various bacterial and fungal species.

• Anticancer Activity: These compounds have demonstrated activity against cancer cell lines, highlighting their potential as anticancer agents.

Data Table: Biological Activities of Similar Compounds

Compound Type	Biological Activity	Target
Thiazole Derivatives	Antimicrobial (Gram-positive and Gram-negative bacteria)	Enzymes/Receptors
Benzothiazole Derivatives	Anticancer (e.g., breast cancer cell lines)	Cancer Cells

Future Research Directions

• In-depth Synthesis Optimization: Improving synthesis methods to increase yield and purity.

• Biological Evaluation: Conducting comprehensive biological assays to assess antimicrobial and anticancer activities.

• Molecular Docking Studies: Investigating the compound's interaction with biological targets using computational models.